4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine

• Molecular Formula: C11H12ClN
• Molecular Weight: 193.67 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-N-methylprop-2-yn-1-amine
• InChI: InChI=1S/C11H12ClN/c1-3-8-13(2)9-10-4-6-11(12)7-5-10/h1,4-7H,8-9H2,2H3
• InChI Key: BOVOUAAQVSTIKY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)CC1=CC=C(C=C1)Cl

Description

4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine is a useful research compound. Its molecular formula is C11H12ClN and its molecular weight is 193.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 31.1 g (0.2 mole) N-(4-chlorobenzyl)-methylamine and 30.3 g (0.3 mole) triethylamine in 150 ml dry benzene are added in portions at room temperature while stirring 23.8 g (0.2 mole) propargyl bromide. The solution is heated for 17 hours with reflux. After filtering off the solid phase, the the solvent is distilled under vacuum and the remaining residue fractionally distilled under reduced pressure. One thus obtains 30.9 g N-(4-chlorobenzyl)-N-methyl-2-propinylamine (79% of the theory as colorless liquid of the boiling point 86°-106° C./2 Torr.